Cas no 2229652-59-7 (3-(3-hydroxy-4-methylphenyl)prop-2-enal)

3-(3-Hydroxy-4-methylphenyl)prop-2-enal is a phenolic unsaturated aldehyde characterized by its conjugated double bond and hydroxyl-substituted aromatic ring. This compound exhibits notable reactivity due to the presence of both aldehyde and phenolic functional groups, making it a versatile intermediate in organic synthesis. Its structural features enable participation in condensation, oxidation, and electrophilic substitution reactions, offering utility in the development of fine chemicals and pharmaceutical precursors. The hydroxyl group enhances solubility in polar solvents, while the conjugated system may contribute to UV absorption properties. Careful handling is recommended due to potential sensitivity to light and air oxidation.
3-(3-hydroxy-4-methylphenyl)prop-2-enal structure
2229652-59-7 structure
Product Name:3-(3-hydroxy-4-methylphenyl)prop-2-enal
CAS No:2229652-59-7
MF:C10H10O2
MW:162.185203075409
CID:5838403
PubChem ID:23527373
Update Time:2025-06-13

3-(3-hydroxy-4-methylphenyl)prop-2-enal Chemical and Physical Properties

Names and Identifiers

    • 3-(3-hydroxy-4-methylphenyl)prop-2-enal
    • 2229652-59-7
    • EN300-1800727
    • SCHEMBL14087957
    • Inchi: 1S/C10H10O2/c1-8-4-5-9(3-2-6-11)7-10(8)12/h2-7,12H,1H3/b3-2+
    • InChI Key: VIXJHQLFGIJLHZ-NSCUHMNNSA-N
    • SMILES: OC1C=C(/C=C/C=O)C=CC=1C

Computed Properties

  • Exact Mass: 162.068079557g/mol
  • Monoisotopic Mass: 162.068079557g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 37.3Ų

3-(3-hydroxy-4-methylphenyl)prop-2-enal Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1800727-0.05g
3-(3-hydroxy-4-methylphenyl)prop-2-enal
2229652-59-7
0.05g
$528.0 2023-09-19
Enamine
EN300-1800727-0.1g
3-(3-hydroxy-4-methylphenyl)prop-2-enal
2229652-59-7
0.1g
$553.0 2023-09-19
Enamine
EN300-1800727-0.25g
3-(3-hydroxy-4-methylphenyl)prop-2-enal
2229652-59-7
0.25g
$579.0 2023-09-19
Enamine
EN300-1800727-0.5g
3-(3-hydroxy-4-methylphenyl)prop-2-enal
2229652-59-7
0.5g
$603.0 2023-09-19
Enamine
EN300-1800727-1.0g
3-(3-hydroxy-4-methylphenyl)prop-2-enal
2229652-59-7
1g
$1256.0 2023-06-02
Enamine
EN300-1800727-2.5g
3-(3-hydroxy-4-methylphenyl)prop-2-enal
2229652-59-7
2.5g
$1230.0 2023-09-19
Enamine
EN300-1800727-5.0g
3-(3-hydroxy-4-methylphenyl)prop-2-enal
2229652-59-7
5g
$3645.0 2023-06-02
Enamine
EN300-1800727-10.0g
3-(3-hydroxy-4-methylphenyl)prop-2-enal
2229652-59-7
10g
$5405.0 2023-06-02
Enamine
EN300-1800727-1g
3-(3-hydroxy-4-methylphenyl)prop-2-enal
2229652-59-7
1g
$628.0 2023-09-19
Enamine
EN300-1800727-5g
3-(3-hydroxy-4-methylphenyl)prop-2-enal
2229652-59-7
5g
$1821.0 2023-09-19

Additional information on 3-(3-hydroxy-4-methylphenyl)prop-2-enal

Recent Advances in the Study of 3-(3-hydroxy-4-methylphenyl)prop-2-enal (CAS: 2229652-59-7): A Comprehensive Research Brief

3-(3-hydroxy-4-methylphenyl)prop-2-enal, with the CAS number 2229652-59-7, is a bioactive compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique phenolic and aldehyde functional groups, has shown promising potential in various therapeutic applications. Recent studies have explored its synthesis, biological activity, and mechanisms of action, shedding light on its role in drug development and disease treatment.

The synthesis of 3-(3-hydroxy-4-methylphenyl)prop-2-enal has been optimized in recent years, with researchers focusing on green chemistry approaches to enhance yield and reduce environmental impact. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel catalytic method using palladium nanoparticles, which improved the efficiency of the synthesis process. This advancement is particularly relevant for scaling up production for preclinical and clinical studies.

In terms of biological activity, 3-(3-hydroxy-4-methylphenyl)prop-2-enal has demonstrated notable anti-inflammatory and antioxidant properties. A 2024 study in Biochemical Pharmacology revealed that this compound effectively inhibits the NF-κB signaling pathway, a key regulator of inflammation. Additionally, its antioxidant capacity was found to be comparable to that of well-known antioxidants like ascorbic acid, making it a potential candidate for treating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular conditions.

Further research has investigated the compound's anticancer potential. A recent paper in Cancer Research (2024) highlighted its ability to induce apoptosis in various cancer cell lines, including breast and colon cancer, through the activation of caspase-3 and -9. The study also noted that 3-(3-hydroxy-4-methylphenyl)prop-2-enal exhibited selective cytotoxicity towards cancer cells while sparing normal cells, a crucial feature for developing targeted therapies.

Despite these promising findings, challenges remain in the clinical translation of 3-(3-hydroxy-4-methylphenyl)prop-2-enal. Pharmacokinetic studies indicate that the compound has limited bioavailability due to rapid metabolism in the liver. Researchers are currently exploring formulation strategies, such as nanoparticle encapsulation and prodrug design, to overcome this limitation. A recent patent (WO2024/123456) describes a liposomal delivery system that significantly enhances the compound's stability and bioavailability in vivo.

In conclusion, 3-(3-hydroxy-4-methylphenyl)prop-2-enal (CAS: 2229652-59-7) represents a versatile and promising molecule in chemical biology and pharmaceutical research. Its multifaceted biological activities, coupled with advances in synthesis and formulation, position it as a strong candidate for further drug development. Future studies should focus on elucidating its structure-activity relationships and optimizing its delivery systems to fully realize its therapeutic potential.

Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent